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Compound of Interest

Compound Name: Disperse orange 62

Cat. No.: B12361856 Get Quote

A Comparative Guide to the Photostability of
Disperse Orange 62
This guide provides a benchmark for the photostability of the commercial textile dye, Disperse
Orange 62, against established industry standards. The comparisons are supported by

available lightfastness data and standardized experimental protocols relevant to researchers,

scientists, and professionals in drug development and material science.

Data Presentation: Photostability Comparison
The photostability of disperse dyes is commonly evaluated using a lightfastness rating

according to standards set by the International Organization for Standardization (ISO) and the

American Association of Textile Chemists and Colorists (AATCC). This rating is determined on

a blue wool scale, where a higher number indicates greater resistance to fading upon light

exposure.

Disperse Orange 62, an azo dye, is compared here with two industry-standard disperse dyes:

Disperse Blue 79, another azo dye, and Disperse Red 60, an anthraquinone-based dye.

Anthraquinone dyes are generally recognized for their superior photostability compared to azo

dyes. While specific quantitative photodegradation data for Disperse Orange 62 is not readily

available in public literature, the lightfastness ratings provide a solid basis for comparison.
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Dye Name C.I. Name Chemical Class
Lightfastness
Rating (ISO 105-
B02 / AATCC 16.3)

Disperse Orange 62 11239 Single Azo 6-7

Disperse Blue 79 11345 Monoazo 5-6

Disperse Red 60 60756 Anthraquinone 6-7

Analysis of Photostability Data:

Disperse Orange 62 exhibits a good to very good lightfastness rating of 6-7, which is

commendable for a single azo dye.

Disperse Blue 79, another monoazo dye, has a slightly lower lightfastness rating of 5-6,

indicating moderate to good photostability.

Disperse Red 60, an anthraquinone dye, demonstrates very good lightfastness with a rating

of 6-7, setting a high benchmark for photostability. The inherent chemical structure of

anthraquinone dyes contributes to their enhanced stability against photodegradation.

Experimental Protocols
The evaluation of a dye's photostability is conducted under controlled laboratory conditions to

ensure that the results are reproducible and comparable. The most widely accepted standards

for testing the colorfastness to light of textiles are ISO 105-B02 and AATCC Test Method 16.3.

Objective: To determine the resistance of a textile dye to the fading effects of light exposure.

Apparatus:

Xenon arc lamp weathering instrument

Blue wool reference fabrics (ISO 1 to 8 or AATCC L2 to L9)

Grey Scale for assessing color change
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Spectrophotometer for quantitative color measurement (optional)

Methodology (based on ISO 105-B02 and AATCC 16.3):

Specimen Preparation: A sample of the textile dyed with Disperse Orange 62 is prepared,

alongside samples dyed with the industry-standard dyes (Disperse Blue 79 and Disperse

Red 60). A portion of each sample is masked to serve as an unexposed reference.

Mounting: The dyed textile samples and a set of blue wool reference fabrics are mounted on

sample holders.

Exposure: The mounted samples are placed in a xenon arc weathering instrument. The

xenon arc lamp is filtered to simulate natural sunlight. The exposure conditions (temperature,

humidity, and irradiance) are strictly controlled as per the specific test method.

Evaluation: The samples are exposed to the light for a specified duration, or until a

predetermined level of fading is observed in a specific blue wool reference fabric. The

degree of fading of the test samples is then assessed by comparing the exposed and

unexposed portions of each sample.

Rating: The lightfastness is rated by identifying which blue wool reference fabric shows a

similar degree of color change to the test sample. The rating is given on a scale of 1 (very

poor) to 8 (excellent). A spectrophotometer can also be used to quantitatively measure the

color difference (ΔE*ab) between the exposed and unexposed areas.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for testing the photostability of a disperse

dye according to industry standards.
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Caption: Workflow for Photostability Testing of Disperse Dyes.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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